Cas no 1290936-87-6 (2-Amino-N-(4-methylpyridin-2-yl)propanamide)

• Product Name: 2-Amino-N-(4-methylpyridin-2-yl)propanamide
• CAS No: 1290936-87-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6630132
• PubChem ID: 60703825
• Update Time: 2025-08-05

2-Amino-N-(4-methylpyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-methyl-pyridin-2-yl)-propionamide
• Propanamide, 2-amino-N-(4-methyl-2-pyridinyl)-
• AKOS009097680
• 2-amino-N-(4-methylpyridin-2-yl)propanamide
• 1290936-87-6
• 2-Amino-N-(4-methylpyridin-2-yl)propanamide

• Inchi： 1S/C9H13N3O/c1-6-3-4-11-8(5-6)12-9(13)7(2)10/h3-5,7H,10H2,1-2H3,(H,11,12,13)
• InChI Key： VVZWQOWICAWLLB-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(C)=C1)(=O)C(N)C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±32.0 °C(Predicted)
• pka: 12.82±0.70(Predicted)

Additional information on 2-Amino-N-(4-methylpyridin-2-yl)propanamide

2-Amino-N-(4-methylpyridin-2-yl)propanamide: A Comprehensive Overview

The compound with CAS No. 1290936-87-6, commonly referred to as 2-Amino-N-(4-methylpyridin-2-yl)propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of functional groups that contribute to its versatile properties. Recent studies have highlighted its potential applications in drug design, catalysis, and advanced materials development.

Structure and Synthesis

The molecular structure of 2-Amino-N-(4-methylpyridin-2-yl)propanamide consists of a pyridine ring substituted with a methyl group at the 4-position and an amino-propanamide group at the 2-position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it highly versatile for various chemical reactions. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, amide bond formation, and aromatic substitution reactions. Researchers have recently explored more efficient synthetic routes using microwave-assisted synthesis and catalytic methods, which have significantly improved yield and purity.

Chemical Properties and Reactivity

2-Amino-N-(4-methylpyridin-2-yl)propanamide exhibits a range of interesting chemical properties due to the presence of the pyridine ring and the amide group. The pyridine ring contributes to the molecule's aromatic stability and electron-withdrawing effects, while the amide group introduces hydrogen bonding capabilities. These properties make the compound highly reactive in various chemical transformations. For instance, the amide group can participate in nucleophilic acyl substitutions, while the pyridine ring can undergo electrophilic substitution under specific conditions.

Recent studies have also explored the reactivity of this compound under different pH conditions and temperatures. It has been found that the compound can act as a mild base in certain reactions, facilitating deprotonation steps in organic synthesis. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

Applications in Drug Design

One of the most promising applications of 2-Amino-N-(4-methylpyridin-2-yl)propanamide lies in the field of drug design. The compound's structural features make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For example, its amide group can serve as a scaffold for attaching various bioactive moieties, while its pyridine ring can contribute to molecular recognition and binding affinity.

Recent research has focused on modifying this compound to enhance its pharmacokinetic properties, such as solubility and bioavailability. By introducing additional substituents or altering the length of the aliphatic chain, researchers have successfully developed analogs with improved drug-like properties. These modified versions are currently being evaluated for their potential as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Role in Materials Science

Beyond its role in pharmacology, 2-Amino-N-(4-methylpyridin-2-yl)propanamide has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have potential uses in gas storage, catalysis, and sensing technologies.

Recent advancements in MOF synthesis have utilized this compound as a building block due to its ability to form highly ordered structures with tunable pore sizes. By incorporating this compound into MOF frameworks, researchers have achieved enhanced stability and selectivity for specific gas molecules. Furthermore, its compatibility with various metal ions allows for a wide range of applications across different industrial sectors.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 2-Amino-N-(4-methylpyridin-2-yl)propanamide is crucial for sustainable development. Recent studies have focused on assessing its biodegradability and toxicity levels under various environmental conditions. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions but may persist longer under anaerobic conditions.

To mitigate potential environmental risks, researchers are exploring methods to improve the compound's biodegradability through structural modifications or enzymatic degradation pathways. Additionally, efforts are being made to develop greener synthesis routes that minimize waste generation and energy consumption.

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